Cas no 23126-68-3 (1,3-Benzodioxole-5-carboxaldehyde,6-amino-)

• Product Name: 1,3-Benzodioxole-5-carboxaldehyde,6-amino-
• CAS No: 23126-68-3
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 290595
• PubChem ID: 290836
• Update Time: 2025-11-06

1,3-Benzodioxole-5-carboxaldehyde,6-amino- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxaldehyde,6-amino-
• 6-Amino-1,3-benzodioxole-5-carbaldehyde
• 2-amino-4,5-methylenedioxybenzaldehyde
• 2-aminopiperonal
• 4,5-(methylenedioxy)-2-aminobenzaldehyde
• 4,5-methylenedioxy-2-aminobenzaldehyde
• 6-amino-3,4-methylenedioxybenzaldehyde
• 6-aminobenzo[d][1,3]dioxole-5-carbaldehyde
• AB06502
• AC1L6ELU
• AC1Q6Q5K
• AG-K-88041
• AR-1H0794
• CTK4F0918
• NSC155251
• o-amino piperonal
• G11175
• AKOS006271684
• 6-amino-1,3-benzodioxole 5-carbaldehyde
• 6-amino-1, 3-benzodioxole-5-carbaldehyde
• DTXSID50302925
• 6-AMINO-2H-1,3-BENZODIOXOLE-5-CARBALDEHYDE
• FT-0698059
• CS-0435915
• 23126-68-3
• 6-Amino-piperonal
• MFCD00597978
• 6-AMINOBENZO[1,3]DIOXOLE-5-CARBALDEHYDE
• SCHEMBL2890802
• KAPAJCPOBXIQRP-UHFFFAOYSA-N
• NSC-155251
• SY343285
• 1,3-Benzodioxole-5-carboxaldehyde, 6-amino-

• MDL： MFCD00597978
• Inchi： 1S/C8H7NO3/c9-6-2-8-7(11-4-12-8)1-5(6)3-10/h1-3H,4,9H2
• InChI Key： KAPAJCPOBXIQRP-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C=O)C(=CC1=2)N

Computed Properties

• Exact Mass: 165.04261
• Monoisotopic Mass: 165.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.441
• Boiling Point: 348.5°Cat760mmHg
• Flash Point: 214.1°C
• Refractive Index: 1.682
• PSA: 61.55
• LogP: 1.39120